Cas no 134235-86-2 ((2S)-2-Amino-3-(1,3-thiazol-2-yl)propanoic acid)

• Product Name: (2S)-2-Amino-3-(1,3-thiazol-2-yl)propanoic acid
• CAS No: 134235-86-2
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD09841942
• CID: 2097688
• PubChem ID: 7017952
• Update Time: 2024-11-06

(2S)-2-Amino-3-(1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• H-β-(2-Thiazolyl)-Ala-OH
• H-b-(2-Thiazolyl)-Ala-OH
• H-Ala(2-Thz)-OH
• 3-(2-thiazolyl)alanine
• H--(2-Thiazolyl)-Ala-OH
• (2S)-2-amino-3-(1,3-thiazol-2-yl)propanoic acid
• beta-(2-Thiazolyl)-L-alanine
• FCH2612738
• (S)-2-Amino-3-(2-thiazolyl)propanoic acid
• (S)-2-Amino-3-(thiazol-2-yl)propanoic acid
• (2R)-2-amino-3-(1,3-thiazol-2-yl)propanoic acid
• CS-0112586
• 134235-86-2
• MFCD09841942
• SCHEMBL156953
• EN300-77272
• AKOS006282160
• (2S)-2-Amino-3-(1,3-thiazol-2-yl)propanoic acid

• MDL： MFCD09841942
• Inchi： 1S/C6H8N2O2S/c7-4(6(9)10)3-5-8-1-2-11-5/h1-2,4H,3,7H2,(H,9,10)/t4-/m0/s1
• InChI Key： PXFXXRSFSGRBRT-BYPYZUCNSA-N
• SMILES： S1C=CN=C1C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: -2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives